Cas no 2680680-04-8 (Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate
• CAS No: 2680680-04-8
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5632773
• PubChem ID: 165924968
• Update Time: 2025-10-30

Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291491
• tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate
• 2680680-04-8
• Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(19)17-10-5-4-9-14(17)12-7-6-8-13(11-12)18(20)21/h6-8,11,14H,4-5,9-10H2,1-3H3
• InChI Key： ZGULMSJMYVZRQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.4Ų

Additional information on Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate

Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate (CAS No. 2680680-04-8): An Overview of Its Synthesis, Properties, and Applications

Tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate (CAS No. 2680680-04-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl ester group, a piperidine ring, and a nitrophenyl substituent. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The synthesis of tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate typically involves several well-defined steps. One common approach is the reaction of 3-nitrobenzaldehyde with tert-butyl piperidine-1-carboxylate in the presence of a suitable reducing agent. This method has been extensively studied and optimized to achieve high yields and purity. Recent advancements in catalytic systems have further improved the efficiency of this synthesis, reducing both the time and cost associated with its production.

In terms of physical properties, tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate is a solid at room temperature with a melting point ranging from 105 to 110°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The compound's solubility characteristics make it suitable for various chemical reactions and purification techniques.

The chemical stability of tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate is another important aspect to consider. The tert-butyl ester group provides enhanced stability against hydrolysis, while the nitrophenyl substituent imparts reactivity that can be harnessed in subsequent transformations. These properties make the compound an attractive choice for use in multi-step synthetic sequences where intermediate stability is crucial.

In the realm of medicinal chemistry, tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs targeting various diseases, including neurological disorders and cancer. The piperidine ring, in particular, is known for its ability to modulate receptor interactions, making it a valuable component in drug design.

One notable application of tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders by increasing serotonin levels in the brain. The nitrophenyl substituent can be reduced to an aniline derivative, which can then be functionalized to introduce additional pharmacophores that enhance binding affinity and selectivity for serotonin transporters.

Beyond its use in pharmaceuticals, tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate has also found applications in materials science. The compound can be incorporated into polymers to impart specific properties such as thermal stability and mechanical strength. Research in this area has focused on developing new materials for use in electronics, coatings, and adhesives.

The environmental impact of tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate is another important consideration. While the compound itself is not classified as hazardous or toxic, proper handling and disposal procedures should be followed to ensure environmental safety. Green chemistry principles are increasingly being applied to the synthesis of this compound to minimize waste generation and reduce the use of harmful solvents.

In conclusion, tert-butyl 2-(3-nitrophenyl)piperidine-1-carboxylate (CAS No. 2680680-04-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it a valuable intermediate in organic synthesis and medicinal chemistry, while its physical properties facilitate its use in materials science. Ongoing research continues to uncover new applications and optimize its synthesis, ensuring its relevance in future scientific advancements.